Cas no 144043-20-9 ((3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride)

• Product Name: (3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride
• CAS No: 144043-20-9
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD08561117
• CID: 108590
• PubChem ID: 53482061
• Update Time: 2025-11-02

(3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Dimethylaminopyrrolidine dihydrochloride
• (S)-3-Dimethylaminopyrrolidine 2HCl
• 3-Pyrrolidinamine,N,N-dimethyl-, hydrochloride (1:2), (3S)-
• (3S)-N,N-dimethylpyrrolidin-3-amine,dihydrochloride
• (S)-(-)-3-Dimethylaminopyrrolidine dihydrochloride
• (S)-N,N-dimethylpyrrolidin-3-amine dihydrochloride
• (3S)-N,N-dimethylpyrrolidin-3-amine dihydrochloride
• (S)-(-)-3-Dimethylaminopyrroli
• (S)-(+)-N,N-Dimethyl-3-pyrrolidinamine dihydrochloride
• (3s)-3-(dimethylamino)pyrrolidine dihydrochloride
• (3S)-N,N-Dimethylpyrrolidin-3-amine hydrochloride
• KS
• (3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride
• BCP10040
• EN300-6748369
• 3-Pyrrolidinamine, N,N-dimethyl-, hydrochloride (1:2), (3S)-
• MFCD08561117
• AKOS015844957
• DTXSID60703863
• (3S)-(-)-3-(Dimethylamino)pyrrolidine dihydrochloride
• (S)-3-(Dimethylamino)pyrrolidine 2HCl
• (3S)-N,N-Dimethylpyrrolidin-3-amine--hydrogen chloride (1/2)
• AS-18111
• 3-Pyrrolidinamine,N,N-dimethyl-,hydrochloride(1:2),(3S)-
• (S)-3-DIMETHYLAMINOPYRROLIDINEDIHYDROCHLORIDE
• SCHEMBL18424739
• AM803215
• 144043-20-9

• MDL： MFCD08561117
• Inchi： 1S/C6H14N2.2ClH/c1-8(2)6-3-4-7-5-6;;/h6-7H,3-5H2,1-2H3;2*1H/t6-;;/m0../s1
• InChI Key： LCPKWRSLMCUOOZ-ILKKLZGPSA-N
• SMILES： Cl.Cl.N1CC[C@@H](C1)N(C)C

Computed Properties

• Exact Mass: 186.06900
• Monoisotopic Mass: 186.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 176-181°C
• PSA: 15.27000
• LogP: 1.84270
• Sensitiveness: Hygroscopic
• Specific Rotation: -3.70° (c=1, water)

(3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride

Comprehensive Overview of (3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride (CAS No. 144043-20-9)

(3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride (CAS No. 144043-20-9) is a chiral amine derivative widely recognized for its applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its pyrrolidine backbone and dimethylamine substitution, serves as a versatile intermediate in the development of bioactive molecules. Its stereospecific (3S) configuration enhances its utility in asymmetric synthesis, making it a focal point for researchers exploring enantioselective catalysis and drug design.

In recent years, the demand for chiral building blocks like (3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride has surged, driven by advancements in precision medicine and targeted therapies. The compound’s dihydrochloride salt form improves solubility and stability, addressing formulation challenges in API (Active Pharmaceutical Ingredient) development. Researchers frequently search for "chiral amine synthesis" or "pyrrolidine derivatives in drug discovery," reflecting its relevance in modern medicinal chemistry.

The synthesis of CAS No. 144043-20-9 typically involves stereocontrolled reduction or enzymatic resolution, aligning with green chemistry principles. Its role in constructing neuroactive compounds and GPCR (G-protein-coupled receptor) modulators has been highlighted in peer-reviewed journals. Notably, the compound’s low toxicity profile and high purity make it suitable for high-throughput screening assays, a trending topic in AI-driven drug discovery platforms.

From an industrial perspective, (3S)-N,N-dimethylpyrrolidin-3-amine;dihydrochloride is often discussed alongside "scalable chiral synthesis" and "cost-effective route optimization." These keywords resonate with manufacturers aiming to balance quality control and production efficiency. Regulatory compliance, such as ICH guidelines and GMP standards, further underscores its importance in pharmaceutical supply chains.

Emerging applications include its use in PET (Positron Emission Tomography) tracer development and bioconjugation techniques, areas gaining traction due to their diagnostic and therapeutic potential. The compound’s structural flexibility allows derivatization for proteomics and metabolomics studies, addressing FAQs like "how to modify pyrrolidine scaffolds for imaging agents."

In summary, CAS No. 144043-20-9 exemplifies the intersection of chiral chemistry and innovative drug development. Its multifaceted roles—from intermediate synthesis to biochemical probes—ensure its prominence in both academic and industrial research, meeting the evolving needs of life sciences and biotechnology sectors.